3-Acetamido-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-4-methylbenzamide

• Molecular Formula: C25H21Cl2N3O2
• Molecular Weight: 466.4 g/mol
• IUPAC Name: 3-acetamido-N-[5-chloro-4-[(4-chlorophenyl)-cyanomethyl]-2-methylphenyl]-4-methylbenzamide
• InChI: InChI=1S/C25H21Cl2N3O2/c1-14-4-5-18(11-23(14)29-16(3)31)25(32)30-24-12-22(27)20(10-15(24)2)21(13-28)17-6-8-19(26)9-7-17/h4-12,21H,1-3H3,(H,29,31)(H,30,32)
• InChI Key: ZBPZGIGCXFOYTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2C)C(C#N)C3=CC=C(C=C3)Cl)Cl)NC(=O)C

Description

3-Acetamido-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-4-methylbenzamide is a synthetic benzamide derivative intended for research and laboratory use only. It is not for diagnostic, therapeutic, or personal use. Benzamide compounds are of significant interest in medicinal chemistry due to their diverse biological activities. Structurally related acetamido-benzamide compounds have been investigated for various therapeutic targets, including as potential enzyme inhibitors . Research on similar molecules has explored their application in areas such as antidiabetic agents, where they function as inhibitors of carbohydrate-hydrolyzing enzymes like α-glucosidase and α-amylase to manage postprandial hyperglycemia . The presence of the acetamido group and chloro substituents in its structure is a common feature in molecules designed for high-affinity interaction with biological targets. The specific research applications for this compound may include exploratory biochemistry, enzyme inhibition studies, and investigations into structure-activity relationships (SAR) for novel pharmacologically active compounds . Researchers are encouraged to conduct their own thorough characterization and bioactivity assays to determine this compound's exact mechanism of action and specific research utility. As with all research chemicals, this product requires safe handling in a controlled laboratory environment.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

The compound shares structural motifs with other benzamide- and heterocyclic-based molecules. Below is a comparative analysis based on the evidence provided:

Compound	Key Substituents	Structural Features	Hypothesized Impact
3-Acetamido-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-4-methylbenzamide (Target)	- Two chloro groups - Cyano group - Acetamido and methyl groups	High lipophilicity (Cl, CH₃) with polar cyano and amide groups for potential H-bonding	Enhanced membrane permeability but possible metabolic instability due to halogenation
2-{5-Amino-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-(2-chlorobenzyl)acetamide	- Methoxyphenyl - Oxadiazole ring - Methylthio group	Electron-rich oxadiazole and methoxy groups may improve solubility	Potential for enhanced target engagement via π-π stacking or dipole interactions
N-benzyl-4'-cyano-5-((S)-2-((S)-2-(4-cyanobenzamido)-3-(4-hydroxyphenyl)propanamido)-4-methylpentanamido)-[1,1'-biphenyl]-3-carboxamide	- Biphenyl core - Multiple cyan and hydroxyl groups - Chiral centers	High polarity (CN, OH) and stereochemical complexity	Likely targets protein-protein interfaces (e.g., STAT3) with high specificity

Functional Group Analysis

• Chlorine vs. Methoxy Groups : The target compound’s chloro substituents increase lipophilicity compared to the methoxy group in , which may reduce aqueous solubility but improve cell membrane penetration.
• Cyano Group: Present in both the target and , this group enhances dipole interactions and may stabilize binding pockets via nitrile-protein interactions.
• Heterocycles : The oxadiazole in introduces rigidity and π-stacking capability, absent in the target compound’s simpler benzamide scaffold.

Hypothetical Pharmacokinetic Comparison

• Target Compound : Predicted logP ~3.5 (high due to Cl/CH₃), moderate metabolic stability (susceptible to CYP450-mediated dehalogenation).
• Compound : Lower logP (~2.8) from methoxy and oxadiazole groups; methylthio may increase metabolic clearance.
• Compound : Low logP (~1.9) due to polar cyan/hydroxyl groups; chiral centers may slow hepatic metabolism.

Notes

• The comparisons are based on structural analysis due to insufficient experimental data in the provided evidence.
• Compounds and illustrate divergent design strategies (heterocyclic vs. biphenyl cores) with implications for target selectivity and ADME properties.

Q & A

Q. What are the optimal reaction conditions for synthesizing 3-Acetamido-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-4-methylbenzamide to ensure high yield and purity?

Q. How can researchers resolve enantiomers of 3-Acetamido...benzamide using chromatographic methods, and what factors enhance enantioselectivity?

• Methodological Answer : Chiral HPLC with polysaccharide-based columns (e.g., Chiralpak AD-H) achieves enantiomer separation. Mobile phases often use hexane:isopropanol (90:10) with 0.1% trifluoroacetic acid. Enantioselectivity improves with:

• Chiral Selector Functionalization : Complementary interactions (e.g., π-π stacking, hydrogen bonding) between the analyte and selector.

• Temperature Control : Lower temperatures (15–25°C) enhance retention time differences.

• Flow Rate Optimization : 0.5–1.0 mL/min balances resolution and runtime .

  • Data Table :

Parameter	Optimal Setting	Impact on Resolution
Column Type	Chiralpak AD-H	High enantioselectivity
Mobile Phase	Hexane:isopropanol (90:10)	Minimal peak tailing
Temperature	20°C	Maximizes α-value
Flow Rate	0.8 mL/min	Balances efficiency

Q. What strategies are recommended for analyzing contradictory data in biological activity studies of structurally similar benzamide derivatives?

• Methodological Answer :

• Dose-Response Curves : Replicate assays across multiple cell lines (e.g., cancer vs. normal) to assess selectivity.

• Target Validation : Use CRISPR/Cas9 knockouts or siRNA silencing to confirm mechanism-of-action specificity.

• Structural-Activity Relationship (SAR) : Compare substituent effects (e.g., chloro vs. methoxy groups) on potency using molecular docking (e.g., AutoDock Vina) .

  • Case Study :
    In a study on closantel analogs (structurally related benzamides), conflicting cytotoxicity data were resolved by correlating logP values with membrane permeability. Derivatives with logP >3.5 showed false-positive activity due to nonspecific binding .

Q. How can researchers design experiments to optimize the compound’s solubility and bioavailability for in vivo studies?

• Methodological Answer :

• Co-solvent Systems : Use DMSO:PEG 400 (10:90) for aqueous solubility enhancement.
• Prodrug Derivatization : Introduce phosphate or ester groups at the acetamido moiety to improve absorption.
• Pharmacokinetic Profiling : Conduct murine studies with LC-MS/MS quantification to measure plasma half-life and tissue distribution .

Methodological Challenges and Solutions

Q. What experimental design principles apply when scaling up the synthesis of this compound for preclinical trials?

• Answer : Implement Design of Experiments (DoE) to optimize variables (e.g., reagent stoichiometry, mixing efficiency). Use flow chemistry for continuous production, reducing batch-to-batch variability. Key metrics include space-time yield (STY) and process mass intensity (PMI) .